(3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid: A Technical Guide to its Solubility for Researchers
(3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid: A Technical Guide to its Solubility for Researchers
Prepared for: Researchers, scientists, and drug development professionals.
I. Solubility Profile
Currently, published literature offers limited quantitative solubility data for (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid. One available source describes its solubility in water as "slight".[3] Generally, arylboronic acids exhibit a range of solubilities in organic solvents, with higher solubility often observed in ethers and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons.[4][5] The solubility is influenced by the polarity of the solvent.[4][5]
For research and development purposes, it is crucial to experimentally determine the solubility of (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid in relevant solvent systems. The following table is provided as a template for researchers to record their experimentally determined solubility data.
Table 1: Experimental Solubility Data for (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid
| Solvent | Temperature (°C) | Solubility (g/L) | Solubility (mol/L) | Method |
II. Experimental Protocols for Solubility Determination
To empower researchers to generate their own high-quality solubility data, two standard experimental protocols are detailed below. These methods are widely used for determining the solubility of organic compounds, including boronic acids.
A. Thermodynamic Solubility Determination (Shake-Flask Method)
This method is considered the "gold standard" for determining thermodynamic or equilibrium solubility.
Methodology:
-
Sample Preparation: Add an excess amount of solid (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid to a series of vials, each containing a known volume of a different solvent of interest.
-
Equilibration: Seal the vials securely and agitate them at a constant temperature (e.g., 25°C) using a shaker or rotator for an extended period, typically 24 to 48 hours, to ensure that equilibrium is reached. It is critical that an excess of the solid compound remains undissolved at the end of the equilibration period.
-
Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, the saturated solution can be filtered (using a filter compatible with the solvent) or centrifuged to separate the solid from the liquid phase.
-
Quantification: Carefully extract a known volume of the clear, saturated supernatant. Dilute the aliquot with a suitable solvent and analyze the concentration of (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Calculation: The solubility is then calculated based on the measured concentration in the saturated solution.
B. Kinetic Solubility Determination (Turbidimetric Method)
This high-throughput method is often used in early drug discovery to assess the kinetic solubility of a compound from a dimethyl sulfoxide (DMSO) stock solution.
Methodology:
-
Stock Solution Preparation: Prepare a high-concentration stock solution of (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid in 100% DMSO (e.g., 10 mM).
-
Serial Dilution: In a 96-well microplate, perform serial dilutions of the stock solution with DMSO to create a range of concentrations.
-
Addition to Aqueous Buffer: Transfer a small, fixed volume of each DMSO solution to a corresponding well of a new microplate containing the aqueous buffer of interest (e.g., phosphate-buffered saline, PBS). This will induce the precipitation of the compound if its solubility limit is exceeded.
-
Incubation and Measurement: Incubate the plate at a controlled temperature for a set period (e.g., 2 hours). The turbidity of each well is then measured using a nephelometer or a plate reader capable of detecting light scattering.
-
Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity is not significantly different from the background.
III. Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the thermodynamic solubility of (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid.
Caption: Workflow for Thermodynamic Solubility Determination.
IV. Relevance in Drug Development and Research
(3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid is a versatile building block in organic synthesis, primarily utilized in palladium-catalyzed Suzuki-Miyaura coupling reactions.[1][2] This reaction is fundamental for creating complex biaryl structures, which are common motifs in active pharmaceutical ingredients (APIs).[2]
The presence of the fluorine atom can significantly alter a molecule's properties, such as its lipophilicity and metabolic stability, which can lead to improved drug efficacy and bioavailability.[2] Boronic acids themselves are a class of compounds with various biological activities and are considered to have low toxicity, eventually degrading to boric acid in the body.[6] Several boronic acid-containing drugs, such as Bortezomib, have been approved for therapeutic use.[7] The application of (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid in the synthesis of novel drug candidates makes understanding its solubility a critical step in formulation and process development.[1]
A representative Suzuki-Miyaura coupling of (3-Fluoro-4'-propyl-[1,1'-biphenyl]-4-yl)boronic acid with 4-bromo-1-isocyanato-2-methoxybenzene to yield 3''-Fluoro-2-isocyanato-5-methoxy-4''-propyl-1,1':4',1''-terphenyl.